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Compound of Interest

Compound Name: CHPG Sodium salt

Cat. No.: B10787915

Application Notes and Protocols for CHPG
Sodium Salt

For Researchers, Scientists, and Drug Development Professionals

Material Safety Data Sheet (MSDS) Summary

The following tables summarize the key safety information for CHPG Sodium Salt. It is
imperative to consult the full Material Safety Data Sheet from the supplier before handling this
compound.

Table 1: Identification and Physical Properties
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Property

Value

Product Name

CHPG Sodium Salt

Synonyms

(RS)-2-Chloro-5-hydroxyphenylglycine sodium

salt

CAS Number

1303993-73-8[1][2]

Molecular Formula

CeH-CINNaOs[1][2]

Molecular Weight 223.59 g/mol [1]

Appearance White to off-white solid

Purity >99% (HPLC)

Solubility Water (up to 50 mM), DMSO (up to 50 mM)

Table 2: Hazard Identification and First Aid

Hazard

Description

First Aid Measures

Health Hazards

Not classified as a hazardous
substance or mixture. May be
harmful if inhaled, swallowed,
or absorbed through the skin.
May cause eye, skin, and

respiratory tract irritation.

Inhalation: Move to fresh air. If
breathing is difficult, give
oxygen. Skin Contact: Wash
off with soap and plenty of
water. Eye Contact: Flush eyes
with water as a precaution.
Ingestion: Wash out mouth
with water; do NOT induce

vomiting. Call a physician.

Fire Hazards

Not flammable or combustible.

Extinguishing Media: Use
water spray, alcohol-resistant
foam, dry chemical, or carbon

dioxide.

Hazardous Combustion

Products

Carbon oxides, nitrogen oxides

(NOX).
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Table 3: Handling, Storage, and Personal Protection

Aspect Recommendations

Avoid contact with skin and eyes. Avoid

formation of dust and aerosols. Provide

Handling ] o
appropriate exhaust ventilation at places where
dust is formed.
Keep container tightly closed in a dry and well-
ventilated place. Recommended storage
temperature: -20°C for long-term, 2-8°C for
Storage

short-term. Stock solutions can be stored at
-80°C for up to 6 months or -20°C for up to 1

month.

Eye/Face Protection: Safety glasses with side-
shields. Skin Protection: Handle with gloves.
) ) Respiratory Protection: Respiratory protection is
Personal Protective Equipment (PPE) _ _ _
not required. Where protection from nuisance
levels of dusts are desired, use type N95 (US)

or type P1 (EN 143) dust masks.

Application Notes
Mechanism of Action

CHPG is a selective agonist for the metabotropic glutamate receptor 5 (mGIuR5), a G protein-
coupled receptor. It shows little to no activity at mGIuR1. Activation of mGIuR5 by CHPG
initiates a cascade of intracellular signaling events, primarily through the Gq alpha subunit of
the G protein. This leads to the activation of phospholipase C (PLC), which in turn hydrolyzes
phosphatidylinositol 4,5-bisphosphate (PIP2) into inositol trisphosphate (IP3) and diacylglycerol
(DAG). IP3 triggers the release of intracellular calcium, while DAG activates protein kinase C
(PKC).

Neuroprotective Effects

Numerous studies have demonstrated the neuroprotective potential of CHPG in various models
of neuronal injury. Specifically, CHPG has been shown to protect against traumatic brain injury
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(TBI) both in vitro and in vivo. This neuroprotection is attributed to its ability to attenuate lactate
dehydrogenase (LDH) release and reduce neuronal apoptosis.

Signaling Pathways

The neuroprotective effects of CHPG are mediated through the activation of key pro-survival
signaling pathways, including the extracellular signal-regulated kinase (ERK) and the Akt
pathways. Treatment with CHPG has been shown to increase the phosphorylation levels of
both ERK and Akt. The neuroprotective effects of CHPG can be partially reversed by inhibitors
of these pathways, confirming their critical role.
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In Vitro Neuroprotection Assay In Vivo Neuroprotection Assay
Plate Primary Cortical Neurons Anesthetize and Mount Rat

Treat with CHPG Sodium Salt Intraventricular Injection of CHPG

(e.g., 1 mM, 30 min prior to injury) (e.g., 250 nM, 30 min prior to TBI)

Induce Mechanical Injury Induce Traumatic Brain Injury (TBI)

Incubate for 24 hours Post-operative Recovery
Perform LDH Assay Assess Infarct Volume (TTC Staining)
Analyze Data Analyze Data
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Conclusion:

Evaluate Neuroprotective Efficacy
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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information.]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10787915#chpg-sodium-salt-material-safety-data-
sheet-msds-information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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